Cas no 80489-91-4 (2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid)

• Product Name: 2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid
• CAS No: 80489-91-4
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 2052505
• PubChem ID: 23874497
• Update Time: 2025-04-21

2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-methoxy-3-(3-methyl-2-butenyl)-6-pentyl-benzoic acid
• 2-hydroxy-4-methoxy-3-(3-methylbut-2-enyl)-6-(1-pentyl) benzoic acid
• 2-Hydroxy-4-methoxy-6-pentyl-3-prenylbenzoic acid
• BDBM50428827
• 80489-91-4
• Amorfrutin 2
• ACon1_001887
• NCGC00180037-01
• 4a4v
• BRD-K48872175-001-01-8
• AKOS040734327
• CHEMBL2337126
• Q27467731
• 2-HYDROXY-4-METHOXY-3-(3-METHYLBUT-2-EN-1-YL)-6-PENTYLBENZOIC ACID
• 2-Hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)-6-pentylbenzoic acid
• 2-hydroxy-4-methoxy-3-prenyl-6-(1-pentyl) benzoic acid
• NCGC00180037-02!2-hydroxy-4-methoxy-3-(3-methylbut-2-enyl)-6-pentylbenzoic acid
• Benzoic acid, 2-hydroxy-4-methoxy-3-(3-methyl-2-buten-1-yl)-6-pentyl-
• SCHEMBL2109843
• 2,4-Dihydroxy-6-pentyl-3-prenylbenzoic acid
• DTXSID901166040

• Inchi： 1S/C18H26O4/c1-5-6-7-8-13-11-15(22-4)14(10-9-12(2)3)17(19)16(13)18(20)21/h9,11,19H,5-8,10H2,1-4H3,(H,20,21)
• InChI Key： UJSSSFNGQWZNEN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C(=O)O)C(=C1C/C=C(\C)/C)O)CCCCC

Computed Properties

• Exact Mass: 306.18310931g/mol
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives